Cas no 82520-41-0 ((3-chlorophenyl)-(4-ethylphenyl)methanone)

• Product Name: (3-chlorophenyl)-(4-ethylphenyl)methanone
• CAS No: 82520-41-0
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• CID: 879316
• PubChem ID: 2757500
• Update Time: 2025-10-19

(3-chlorophenyl)-(4-ethylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-(4-ethylphenyl)methanone
• 3-Chloro-4'-ethylbenzophenone
• (3-chlorophenyl)(4-ethylphenyl)methanone
• 82520-41-0
• MFCD06201482
• AKOS005925463
• DTXSID40373922

• MDL： MFCD06201482
• Inchi： 1S/C15H13ClO/c1-2-11-6-8-12(9-7-11)15(17)13-4-3-5-14(16)10-13/h3-10H,2H2,1H3
• InChI Key： ZCWDNKZZXWHWLW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 244.06500
• Monoisotopic Mass: 244.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.13340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3-chlorophenyl)-(4-ethylphenyl)methanone

Comprehensive Guide to (3-chlorophenyl)-(4-ethylphenyl)methanone (CAS No. 82520-41-0): Properties, Applications, and Industry Insights

The chemical compound (3-chlorophenyl)-(4-ethylphenyl)methanone (CAS No. 82520-41-0) is a specialized aromatic ketone that has garnered significant attention in pharmaceutical and material science research. With the rise of green chemistry and sustainable synthesis trends, this compound is increasingly studied for its potential in high-performance materials and intermediate applications. Its molecular structure, featuring both chlorophenyl and ethylphenyl groups, offers unique reactivity, making it a versatile building block in organic synthesis.

One of the most frequently asked questions about (3-chlorophenyl)-(4-ethylphenyl)methanone revolves around its synthesis methods. Researchers often explore Friedel-Crafts acylation or cross-coupling reactions to produce this compound efficiently. Recent advancements in catalytic processes have improved yields while reducing environmental impact, aligning with the global push for eco-friendly chemical production. The compound’s thermal stability and solubility profiles also make it a candidate for advanced polymer formulations.

In the pharmaceutical sector, 82520-41-0 is investigated as a potential intermediate for drug discovery. Its structural motifs are relevant to bioactive molecule design, particularly in targeting neurological pathways or metabolic disorders. However, rigorous toxicity studies and regulatory compliance remain critical before commercial adoption. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity, a top concern for quality control in industrial settings.

From an industrial perspective, demand for (3-chlorophenyl)-(4-ethylphenyl)methanone is driven by its role in specialty chemicals. Companies focusing on custom synthesis or fine chemicals often highlight its utility in high-value applications. Supply chain transparency and scalable production are key discussion points, especially with growing interest in regionalized manufacturing to mitigate logistical risks.

Emerging trends also link this compound to material innovation, such as organic electronics or coatings. Its aromatic ketone backbone contributes to UV absorption properties, relevant for photostabilizers or optical materials. Researchers are optimizing derivatives to enhance performance in energy storage devices, tapping into the booming renewable energy sector.

For laboratories handling CAS No. 82520-41-0, proper storage conditions (e.g., inert atmospheres) and handling protocols are emphasized to ensure stability. Safety data sheets (SDS) provide vital guidance, though the compound is not classified under stringent hazard categories. Collaborative efforts between academia and industry continue to explore novel applications, reinforcing its niche yet growing importance.

In summary, (3-chlorophenyl)-(4-ethylphenyl)methanone exemplifies how specialty aromatic ketones bridge diverse scientific fields. Its adaptability to green synthesis, pharmaceutical relevance, and material science potential position it as a compound of enduring interest. As research methodologies evolve, so too will its applications, making it a staple in innovation-driven chemistry.